Cas no 77284-59-4 (tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate)

• Product Name: tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate
• CAS No: 77284-59-4
• MF: C₁₁H₂₃N₃O₃
• MW: 245.31862282753
• MDL: MFCD11108873
• CID: 4182328
• PubChem ID: 33748324
• Update Time: 2025-10-28

tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-, hydrazide
• tert-Butyl [(1S)-1-(hydrazinocarbonyl)-3-methylbutyl]carbamate
• tert-butyl N-[(1S)-1-(hydrazinecarbonyl)-3-methylbutyl]carbamate
• SCHEMBL7159331
• 77284-59-4
• ALBB-015818
• LS-04935
• MFCD11108873
• tert-butyl [(2S)-1-hydrazinyl-4-methyl-1-oxopentan-2-yl]carbamate (non-preferred name)
• boc-leucine hydrazide
• tert-butyl N-((1S)-1-(hydrazinecarbonyl)-3-methylbutyl)carbamate
• G23096
• AKOS005175170
• (S)-tert-Butyl(1-hydrazinyl-4-methyl-1-oxopentan-2-yl)carbamate
• tert-butyl N-[(2S)-1-hydrazinyl-4-methyl-1-oxopentan-2-yl]carbamate
• (S)-tert-Butyl (1-hydrazinyl-4-methyl-1-oxopentan-2-yl)carbamate
• 857-367-2
• EN300-186652
• CS-0214686
• STL466203
• tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate

• MDL： MFCD11108873
• Inchi： 1S/C11H23N3O3/c1-7(2)6-8(9(15)14-12)13-10(16)17-11(3,4)5/h7-8H,6,12H2,1-5H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： UVOMXPFPSGGLIU-QMMMGPOBSA-N
• SMILES： C(NN)(=O)[C@H](CC(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 245.17394160Da
• Monoisotopic Mass: 245.17394160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.5Ų

tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate

tert-Butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate: A Comprehensive Overview

The compound with CAS No. 77284-59-4, commonly referred to as tert-butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The term tert-butyl refers to the substituent attached to the main chain, while the (1S) designation indicates the stereochemistry at the first carbon atom. The presence of a hydrazinocarbonyl group adds functional complexity, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate in medicinal chemistry. Researchers have explored its role as a potential precursor for bioactive compounds, particularly in the synthesis of inhibitors for various enzyme targets. The hydrazinocarbonyl group is known to participate in hydrogen bonding, which is crucial for molecular recognition and binding affinity in biological systems. This makes the compound a promising candidate for designing drugs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate involves multi-step reactions, often utilizing chiral resolution techniques to achieve the desired stereochemistry. The use of (1S) configuration ensures that the compound exhibits specific pharmacokinetic properties, which are essential for its effectiveness in vivo. Recent advancements in asymmetric synthesis have further enhanced the efficiency and scalability of producing this compound, making it more accessible for large-scale studies.

In terms of applications, tert-butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate has been investigated for its role in peptide synthesis and as a building block for complex molecules. Its ability to form stable amide bonds makes it a versatile reagent in organic synthesis. Additionally, the compound has shown potential in catalytic processes, where its stereochemical integrity plays a critical role in reaction outcomes.

The structural elucidation of this compound has been supported by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided insights into the spatial arrangement of atoms, confirming the stereochemical configuration at the first carbon atom ((1S)). Such detailed structural information is vital for understanding the compound's interactions with biological systems and optimizing its therapeutic potential.

In conclusion, CAS No. 77284-59-4, or tert-butyl (1S)-1-(hydrazinocarbonyl)-3-methylbutylcarbamate, represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and uses, this compound remains at the forefront of scientific exploration.